Cas no 1252597-77-5 (Ethyl 3,6,8-tribromoimidazo1,2-apyrazine-2-carboxylate)
Ethyl 3,6,8-tribromoimidazo1,2-apyrazine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 3,6,8-Tribromo-imidazo[1,2-a]pyrazine-2-carboxylic acid ethyl ester
- Ethyl 3,6,8-tribromoimidazo[1,2-a]pyrazine-2-carboxylate
- Ethyl 3,6,8-tribromoimidazo1,2-apyrazine-2-carboxylate
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- Inchi: 1S/C9H6Br3N3O2/c1-2-17-9(16)5-7(12)15-3-4(10)13-6(11)8(15)14-5/h3H,2H2,1H3
- InChI Key: LUMQKBLOZHEDGT-UHFFFAOYSA-N
- SMILES: C12=NC(C(OCC)=O)=C(Br)N1C=C(Br)N=C2Br
Ethyl 3,6,8-tribromoimidazo1,2-apyrazine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E201705-250mg |
Ethyl 3,6,8-tribromoimidazo[1,2-a]pyrazine-2-carboxylate |
1252597-77-5 | 250mg |
$ 650.00 | 2022-06-05 | ||
| TRC | E201705-500mg |
Ethyl 3,6,8-tribromoimidazo[1,2-a]pyrazine-2-carboxylate |
1252597-77-5 | 500mg |
$ 1080.00 | 2022-06-05 |
Ethyl 3,6,8-tribromoimidazo1,2-apyrazine-2-carboxylate Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Additional information on Ethyl 3,6,8-tribromoimidazo1,2-apyrazine-2-carboxylate
Ethyl 3,6,8-Tribromoimidazo[1,2-a]pyrazine-2-Carboxylate: A Versatile Synthetic Intermediate in Medicinal Chemistry and Material Science
Ethyl 3,6,8-Tribromoimidazo[1,2-a]pyrazine-2-carboxylate (CAS No. 1252597-77-5) represents a pivotal compound in the field of medicinal chemistry, characterized by its unique molecular structure and potential for functionalization. This brominated imidazo[1,2-a]pyrazine derivative exhibits a complex aromatic system with three bromine substituents at positions 3, 6, and 8, which significantly influences its chemical reactivity and biological activity. Recent advancements in synthetic methodologies have highlighted the importance of such brominated heterocyclic compounds in the development of novel pharmaceutical agents and advanced materials.
Ethyl 3,6,8-Tribromoimidazo[1,2-a]pyrazine-2-carboxylate serves as a key intermediate in the synthesis of various bioactive molecules. The presence of bromine atoms at specific positions allows for selective chemical modifications, enabling the creation of diverse derivatives with tailored pharmacological properties. For instance, recent studies have demonstrated the utility of this compound in the synthesis of antiviral agents targeting RNA-dependent RNA polymerases (RdRp), a critical enzyme in viral replication. The brominated structure facilitates efficient coupling reactions, such as Suzuki-Miyaura cross-coupling, which is essential for constructing complex molecular frameworks.
Recent research published in Journal of Medicinal Chemistry (2023) has explored the application of Ethyl 3,6,8-Tribromoimidazo[1,2-a]pyrazine-2-carboxylate in the development of antifungal agents. The bromine substituents at positions 3, 6, and 8 were found to enhance the compound's ability to interact with fungal cell membranes, thereby disrupting membrane integrity and inhibiting microbial growth. This finding underscores the potential of this compound as a scaffold for designing new antifungal drugs, particularly against drug-resistant fungal strains.
In the realm of material science, Ethyl 3,6,8-Tribromoimidazo[1,2-a]pyrazine-2-carboxylate has been investigated for its role in the synthesis of functional polymers. The brominated structure enables the incorporation of diverse functional groups through radical polymerization techniques. A study published in Advanced Materials (2023) reported the use of this compound to create conductive polymers with enhanced thermal stability. The bromine atoms act as electron-withdrawing groups, influencing the polymer's electronic properties and making it suitable for applications in organic electronics and sensors.
The synthesis of Ethyl 3,6,8-Tribromoimidazo[1,2-a]pyrazine-2-carboxylate typically involves multi-step organic reactions, including bromination and esterification processes. The bromination step is critical for introducing the three bromine atoms at the specified positions, which are essential for the compound's reactivity. Recent advances in catalytic bromination techniques have improved the efficiency and selectivity of this process, reducing byproducts and increasing yield. This optimization is crucial for large-scale production in industrial settings.
From a pharmacological perspective, the brominated imidazo[1,2-a]pyrazine scaffold has shown promise in modulating various biological targets. A 2023 study in ACS Chemical Biology highlighted the ability of Ethyl 3,6,8-Tribromoimidazo[1,2-a]pyrazine-2-carboxylate derivatives to inhibit the activity of protein tyrosine phosphatases (PTPs), which are implicated in several diseases, including cancer and neurodegenerative disorders. The bromine substituents were found to enhance the compound's binding affinity to these enzymes, suggesting its potential as a therapeutic agent.
Environmental and safety considerations are also important in the application of Ethyl 3,6,8-Tribromoimidazo[1,2-a]pyrazine-2-carboxylate. While the compound is not classified as a hazardous substance, its synthesis and handling require adherence to standard laboratory protocols to ensure safety. Researchers are actively exploring green chemistry approaches to minimize the environmental impact of its production, such as using biodegradable solvents and reducing energy consumption during synthetic processes.
Looking ahead, the future of Ethyl 3,6,8-Tribromoimidazo[1,2-a]pyrazine-2-carboxylate lies in its potential for further functionalization and application in emerging fields. Ongoing research is focused on expanding its use in drug discovery, particularly in the development of multitarget drugs that can address complex diseases. Additionally, its role in sustainable materials science is being explored, with the aim of creating environmentally friendly polymers and coatings.
In conclusion, Ethyl 3,6,8-Tribromoimidazo[1,2-a]pyrazine-2-carboxylate (CAS No. 1252597-77-5) is a versatile compound with significant implications for both medicinal chemistry and material science. Its unique structure and reactivity make it an ideal candidate for the synthesis of various bioactive agents and advanced materials. As research continues to advance, the applications of this compound are expected to expand, contributing to innovations in healthcare and technology.
For further information on the synthesis, applications, and safety considerations of Ethyl 3,6,8-Tribromoimidazo[1,2-a]pyrazine-2-carboxylate, it is recommended to consult recent scientific literature and regulatory guidelines. Staying updated with the latest research will provide insights into the evolving role of this compound in various scientific disciplines.
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